Cas no 1806902-98-6 (Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate)

• Product Name: Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate
• CAS No: 1806902-98-6
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4810438
• Update Time: 2025-07-22

Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate

• Inchi： 1S/C9H9F2N3O4/c1-2-18-9(15)6-7(14(16)17)5(8(10)11)4(12)3-13-6/h3,8H,2,12H2,1H3
• InChI Key： GIOFDKVQDGQNFX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)OCC)C=1[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.2
• Topological Polar Surface Area: 111

Additional information on Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate

Research Brief on Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate (CAS: 1806902-98-6)

Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate (CAS: 1806902-98-6) is a specialized pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique structural features, including the difluoromethyl and nitro functional groups, which contribute to its reactivity and pharmacological properties.

Recent research has focused on optimizing the synthetic pathways for Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that enhances the efficiency of the nitration and esterification steps, reducing byproduct formation. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological evaluations.

In addition to synthetic improvements, the biological activity of this compound has been explored. Preliminary in vitro studies indicate that Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate exhibits moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential as a scaffold for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

Another promising application of this compound lies in its role as a precursor for anticancer agents. Researchers have modified its structure to create derivatives that target specific kinases involved in tumor proliferation. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that a derivative of this compound showed selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. This discovery opens new avenues for designing targeted therapies with reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its importance in modern drug discovery.

In conclusion, Ethyl 5-amino-4-(difluoromethyl)-3-nitropyridine-2-carboxylate (CAS: 1806902-98-6) represents a valuable building block in medicinal chemistry, with demonstrated potential in antibiotic and anticancer drug development. Continued research into its synthesis, derivatives, and mechanisms of action will be essential for unlocking its full therapeutic potential.